Cas no 518044-40-1 (Maleimido-tri(ethylene glycol)-propionic acid)

• Product Name: Maleimido-tri(ethylene glycol)-propionic acid
• CAS No: 518044-40-1
• MF: C₁₃H₁₉NO₇
• MW: 301.292464494705
• CID: 365953
• PubChem ID: 70980870
• Update Time: 2025-04-19

Maleimido-tri(ethylene glycol)-propionic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[2-[2-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethoxy]ethoxy]ethoxy]-
• 3-(2,5-dioxopyrrol-1-yl)-5-hydroxy-2,2-bis(2-hydroxyethyl)pentanoic acid
• MALEIMIDO-TRI(ETHYLENE GLYCOL)-PROPIONIC ACID
• 3-(2-(2-(2-(2,5-dioxo-2H-pyrrol-1(5H)-yl)ethoxy)ethoxy)ethoxy)propanoic acid
• A18830
• FT-0604026
• PubChem11737
• YSFOTVPQFVYTQX-UHFFFAOYSA-N
• 3-[2-[2-[2-(2,5-Dioxo-2,5-dihydro-1-pyrrolyl)ethoxy]ethoxy]ethoxy]propanoic Acid
• Mal-PEG3-Acid; CAS# 518044-42-3
• Mal-PEG3-COOH
• Mal-PEG3-acid
• HY-130426
• SY318497
• 518044-40-1
• SCHEMBL13733359
• C70417
• 3-(2-(2-(2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethoxy)ethoxy)ethoxy)propanoic acid
• MFCD23103943
• CS-0107746
• BS-49108
• Mai-PEG3-acid
• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-5-hydroxy-2,2-bis(2-hydroxyethyl)pentanoicacid
• BP-21565
• 3-(2-{2-[2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethoxy]ethoxy}ethoxy)propanoic acid
• AKOS040742097
• 3-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]propanoic acid
• DB-112212
• Maleimido-tri(ethylene glycol)-propionic acid

• Inchi： 1S/C13H19NO7/c15-11-1-2-12(16)14(11)4-6-20-8-10-21-9-7-19-5-3-13(17)18/h1-2H,3-10H2,(H,17,18)
• InChI Key： YSFOTVPQFVYTQX-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCC(=O)O)CCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 301.11617
• Monoisotopic Mass: 301.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.37